[(3-Bromo-4-fluorophenyl)methyl](2-ethoxyethyl)amine

• Molecular Formula: C11H15BrFNO
• Molecular Weight: 276.14 g/mol
• IUPAC Name: N-[(3-bromo-4-fluorophenyl)methyl]-2-ethoxyethanamine
• InChI: InChI=1S/C11H15BrFNO/c1-2-15-6-5-14-8-9-3-4-11(13)10(12)7-9/h3-4,7,14H,2,5-6,8H2,1H3
• InChI Key: QSFLUAXELRBPHN-UHFFFAOYSA-N
• Canonical SMILES: CCOCCNCC1=CC(=C(C=C1)F)Br

Description

(3-Bromo-4-fluorophenyl)methylamine is a secondary amine featuring a 3-bromo-4-fluorophenyl group attached to a methylene bridge, which is further linked to a 2-ethoxyethylamine moiety. Its molecular formula is C₁₁H₁₄BrFNO, with a molecular weight of 290.14 g/mol .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3-Bromo-4-fluorophenyl)methylamine typically involves a multi-step process. One common method starts with the bromination and fluorination of a benzyl compound to introduce the bromine and fluorine atoms at the desired positions on the phenyl ring. This is followed by the alkylation of the resulting intermediate with 2-ethoxyethylamine under basic conditions to form the final product.

Industrial Production Methods

In an industrial setting, the production of (3-Bromo-4-fluorophenyl)methylamine may involve the use of continuous flow reactors to ensure precise control over reaction conditions and to improve yield and purity. The use of catalysts and optimized reaction parameters can further enhance the efficiency of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

(3-Bromo-4-fluorophenyl)methylamine can undergo various types of chemical reactions, including:

Substitution Reactions: The bromine and fluorine atoms on the phenyl ring can be substituted with other functional groups using appropriate reagents.

Oxidation and Reduction Reactions: The amine group can be oxidized to form corresponding imines or reduced to form secondary amines.

Coupling Reactions: The compound can participate in coupling reactions, such as Suzuki-Miyaura coupling, to form new carbon-carbon bonds.

Common Reagents and Conditions

Substitution Reactions: Reagents such as sodium iodide (NaI) in acetone can be used for halogen exchange reactions.

Oxidation Reactions: Oxidizing agents like potassium permanganate (KMnO4) can be used to oxidize the amine group.

Reduction Reactions: Reducing agents like lithium aluminum hydride (LiAlH4) can be used for the reduction of the amine group.

Coupling Reactions: Palladium catalysts and boronic acids are commonly used in Suzuki-Miyaura coupling reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various halogenated derivatives, while coupling reactions can produce biaryl compounds.

Scientific Research Applications

(3-Bromo-4-fluorophenyl)methylamine has several scientific research applications, including:

Chemistry: The compound is used as an intermediate in the synthesis of more complex organic molecules

Biology: It can be used in the study of enzyme inhibition and receptor binding due to its potential interactions with biological molecules.

Medicine: The compound may serve as a lead compound in the development of new pharmaceuticals, particularly those targeting neurological disorders.

Industry: It can be used in the production of specialty chemicals and materials, such as polymers and advanced materials.

Mechanism of Action

The mechanism of action of (3-Bromo-4-fluorophenyl)methylamine involves its interaction with specific molecular targets, such as enzymes or receptors. The presence of bromine and fluorine atoms can enhance the compound’s binding affinity and specificity for these targets. The ethoxyethylamine group can further modulate the compound’s pharmacokinetic properties, such as solubility and membrane permeability.

Comparison with Similar Compounds

Comparison with Structural Analogs

Variation in Aromatic Substituents

[(3-Bromo-4-fluorophenyl)methyl]methylamine (CAS 216873-74-4)

• Structure : Replaces the 2-ethoxyethyl group with a methylamine.
• Molecular Formula : C₈H₈BrFN.
• Molecular Weight : 217.06 g/mol .
• Key Differences :
  • Reduced steric hindrance and lower molecular weight enhance volatility.
  • Simpler structure may limit solubility in polar solvents compared to the ethoxyethyl analog.

1-(3-Bromophenyl)ethylamine (CAS 1281963-86-7)

• Structure : Features a 3-bromophenyl group (lacking fluorine) and a branched alkenyl chain.
• Molecular Formula : C₁₂H₁₆BrN.
• Molecular Weight : 254.17 g/mol .
• Key Differences: Absence of fluorine reduces electronegativity on the aromatic ring, altering electronic interactions.

Variation in Alkylamine Chains

(3-Bromo-4-fluorophenyl)methylamine

• Structure : Substitutes 2-ethoxyethyl with a branched pentan-2-yl group.
• Molecular Formula : C₁₂H₁₇BrFN.
• Molecular Weight : 274.17 g/mol .
• Key Differences :
  • Increased lipophilicity due to the longer alkyl chain, enhancing membrane permeability.
  • Reduced polarity compared to the ethoxyethyl analog may affect solubility in aqueous media.

[(3-Bromo-4-fluorophenyl)methyl][2-(dimethylamino)ethyl]amine (CAS 954253-23-7)

• Structure: Replaces the ethoxy group with a dimethylaminoethyl chain.
• Molecular Formula : C₁₁H₁₆BrFN₂.
• Molecular Weight : 291.17 g/mol .
• Key Differences: The tertiary dimethylamino group increases basicity (pKa ~9–10) compared to the primary amine in the target compound. Potential for enhanced interaction with biological targets (e.g., enzyme active sites) due to the charged amine.

Ether Chain Modifications

(3-Bromo-4-fluorophenyl)methylamine

• Structure : Ethoxy group replaced with methoxy.
• Molecular Formula: C₁₀H₁₃BrFNO.
• Molecular Weight : 262.12 g/mol .
• Key Differences: Shorter ether chain (methoxy vs. ethoxy) reduces steric bulk and slightly lowers solubility in non-polar solvents. Methoxy’s smaller size may improve binding efficiency in sterically constrained environments.

(2-Ethoxyethyl)(methyl)amine (CAS 38256-94-9)

• Structure : Lacks the bromo-fluorophenyl group.
• Molecular Formula: C₅H₁₃NO.
• Molecular Weight : 103.16 g/mol .
• The ethoxyethylamine backbone alone is more hydrophilic, with a boiling point of 193.43°C .

Biological Activity

(3-Bromo-4-fluorophenyl)methylamine is a synthetic organic compound notable for its unique structural features, which include a bromine atom and a fluorine atom on the phenyl ring, linked to an ethoxyethyl amine moiety. This compound has garnered attention in medicinal chemistry due to its potential biological activities, including antitumor, antimicrobial, and anti-inflammatory properties.

Chemical Structure and Properties

The molecular formula of (3-Bromo-4-fluorophenyl)methylamine is C$_{11}$H$_{14}$BrFNO, with a molecular weight of approximately 276.14 g/mol. The structural configuration is crucial as it influences the compound's reactivity and biological interactions.

Property	Value
Molecular Formula	C$_{11}$H$_{14}$BrFNO
Molecular Weight	276.14 g/mol
Structural Features	Bromine and fluorine substituents on the phenyl ring; ethoxyethyl amine group

Biological Activity Overview

The biological activity of (3-Bromo-4-fluorophenyl)methylamine has been investigated in several studies, indicating its potential in various therapeutic applications:

• Antitumor Activity : Preliminary studies suggest that this compound may inhibit the growth of certain cancer cell lines. For instance, it has shown low micromolar GI50 values against human breast cancer cell lines (MDA-MB-468 and MCF-7), indicating significant growth inhibitory effects .
• Antimicrobial Properties : The compound has demonstrated efficacy against a range of pathogens, including bacteria and protozoa. It acts as an inhibitor of various enzymes and ligand-receptor interactions, which are critical for pathogen survival .
• Anti-inflammatory Effects : Research indicates that (3-Bromo-4-fluorophenyl)methylamine may modulate inflammatory pathways, potentially serving as a therapeutic agent for conditions characterized by chronic inflammation.

The precise mechanism through which (3-Bromo-4-fluorophenyl)methylamine exerts its biological effects is still under investigation. However, studies have suggested the following pathways:

• Inhibition of Protein Interactions : The compound may inhibit protein-protein interactions that are essential for cancer cell proliferation and survival.
• Enzyme Inhibition : It has been noted to inhibit enzymes such as phospholipase A2, which plays a role in inflammatory responses .

Case Studies

Several case studies have highlighted the biological activity of (3-Bromo-4-fluorophenyl)methylamine:

• Study on Antitumor Activity : In vitro tests demonstrated that this compound reduced viability in breast cancer cells significantly more than control treatments. The study reported IC50 values indicating potent antitumor effects compared to known chemotherapeutics .
• Antimicrobial Efficacy : A comparative study showed that (3-Bromo-4-fluorophenyl)methylamine exhibited superior antimicrobial activity against both Gram-negative and Gram-positive bacteria when compared to structurally similar compounds.